![molecular formula C18H20ClNO3 B3890481 2-(4-chlorophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide CAS No. 10268-55-0](/img/structure/B3890481.png)
2-(4-chlorophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
Cat. No. B3890481
M. Wt: 333.8 g/mol
InChI Key: XPHIFDXVOGTFLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06762321B2
Procedure details
A mixture of 5.00 g (29.3 mmol) of (4-chlorophenyl)acetic acid, 5.23 g (43.9 mmol) of thionyl chloride and 50 ml of toluene was stirred at 50° C. for 30 minutes and then 80° C. for 2.5 hours, cooled and concentrated under reduced pressure. The residue was added to a mixture of 5.18 g (28.5 mmol) 2-(3,4-dimethoxyphenyl)ethylamine, 3.46 g (34.2 mmol) of triethylamine and 50 ml tetrahydrofuran at 0° C. and kept at 0° C. for 30 minutes and at room temperature for 3 hours. Water and ethyl acetate were added to the reaction mixture and precipitated solid was collected with filtration. The obtained solid was dried to give 5.75 g of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-chlorophenyl) acetamide.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][C:9]([OH:11])=O)=[CH:4][CH:3]=1.S(Cl)(Cl)=O.[CH3:16][O:17][C:18]1[CH:19]=[C:20]([CH2:26][CH2:27][NH2:28])[CH:21]=[CH:22][C:23]=1[O:24][CH3:25].C(N(CC)CC)C>C(OCC)(=O)C.O.O1CCCC1.C1(C)C=CC=CC=1>[CH3:16][O:17][C:18]1[CH:19]=[C:20]([CH2:26][CH2:27][NH:28][C:9](=[O:11])[CH2:8][C:5]2[CH:4]=[CH:3][C:2]([Cl:1])=[CH:7][CH:6]=2)[CH:21]=[CH:22][C:23]=1[O:24][CH3:25]
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)CC(=O)O
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Name
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Quantity
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5.23 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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5.18 g
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Type
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reactant
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Smiles
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COC=1C=C(C=CC1OC)CCN
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Name
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Quantity
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3.46 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 50° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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80° C. for 2.5 hours
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Duration
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2.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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WAIT
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Type
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WAIT
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Details
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kept at 0° C. for 30 minutes and at room temperature for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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precipitated solid
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FILTRATION
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Type
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FILTRATION
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Details
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was collected with filtration
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CUSTOM
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Type
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CUSTOM
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Details
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The obtained solid was dried
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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COC=1C=C(C=CC1OC)CCNC(CC1=CC=C(C=C1)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.75 g | |
| YIELD: CALCULATEDPERCENTYIELD | 60.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
